N-(Biotin-PEG4)-N-bis(PEG4-acid) HCl salt

• CAS No.: 2112731-49-2
• Product Name: N-(Biotin-PEG4)-N-bis(PEG4-acid) HCl salt
• Molecular Formula: C42H78N4O18S
• Molecular Weight: 959.16
• IUPAC Name: 16-(16-oxo-20-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-3,6,9,12-tetraoxa-15-azaicosyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioic acid
• Standard InChI: InChI=1S/C42H78N4O18S/c47-38(4-2-1-3-37-41-36(35-65-37)44-42(52)45-41)43-7-13-55-19-25-61-31-34-64-28-22-58-16-10-46(8-14-56-20-26-62-32-29-59-23-17-53-11-5-39(48)49)9-15-57-21-27-63-33-30-60-24-18-54-12-6-40(50)51/h36-37,41H,1-35H2,(H,43,47)(H,48,49)(H,50,51)(H2,44,45,52)/t36-,37-,41-/m0/s1
• Standard InChIKey: JCZOMFDURQUNGJ-VJZJJTPSSA-N
• SMILES: O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCOCCN(CCOCCOCCOCCOCCC(O)=O)CCOCCOCCOCCOCCC(O)=O)=O)[C@@]2([H])N1
• Appearance: Solid powder
• Description: N-(Biotin-PEG4)-N-bis(PEG4-acid) HCl salt is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(Biotin-PEG4)-N-bis(PEG4-acid) HCl salt
• Reference: 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006.; 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295.; 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554.; 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454.
• Last Modified: Aug 20 2021